21,21-Dichloropregnenolone
21,21-Dichloropregnenolone
Brand Name:
Vulcanchem
CAS No.:
117038-60-5
VCID:
VC0049697
InChI:
InChI=1S/C21H30Cl2O2/c1-20-9-7-13(24)11-12(20)3-4-14-15-5-6-17(18(25)19(22)23)21(15,2)10-8-16(14)20/h3,13-17,19,24H,4-11H2,1-2H3/t13-,14-,15-,16-,17+,20-,21-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)C(Cl)Cl)CC=C4C3(CCC(C4)O)C
Molecular Formula:
C21H30Cl2O2
Molecular Weight:
385.4 g/mol
21,21-Dichloropregnenolone
CAS No.: 117038-60-5
Main Products
VCID: VC0049697
Molecular Formula: C21H30Cl2O2
Molecular Weight: 385.4 g/mol
| CAS No. | 117038-60-5 |
|---|---|
| Product Name | 21,21-Dichloropregnenolone |
| Molecular Formula | C21H30Cl2O2 |
| Molecular Weight | 385.4 g/mol |
| IUPAC Name | 2,2-dichloro-1-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H30Cl2O2/c1-20-9-7-13(24)11-12(20)3-4-14-15-5-6-17(18(25)19(22)23)21(15,2)10-8-16(14)20/h3,13-17,19,24H,4-11H2,1-2H3/t13-,14-,15-,16-,17+,20-,21-/m0/s1 |
| Standard InChIKey | NKTSEDXFEYAMFC-OSQVXGLNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)C(Cl)Cl)CC=C4[C@@]3(CC[C@@H](C4)O)C |
| SMILES | CC12CCC3C(C1CCC2C(=O)C(Cl)Cl)CC=C4C3(CCC(C4)O)C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)C(Cl)Cl)CC=C4C3(CCC(C4)O)C |
| Synonyms | 21,21-DCPN 21,21-dichloropregnenolone |
| PubChem Compound | 3082823 |
| Last Modified | Nov 11 2021 |
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